Cas no 1806760-91-7 (3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine)

• Product Name: 3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine
• CAS No: 1806760-91-7
• MF: C₆H₄F₃NO₄
• MW: 211.095472335815
• CID: 4800361
• Update Time: 2025-05-22

3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine

• Inchi： 1S/C6H4F3NO4/c7-6(8,9)14-4-2(11)1-3(12)10-5(4)13/h1H,(H3,10,11,12,13)
• InChI Key： RMUAUSLCLRSMJH-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(NC=1O)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 0.3
• Topological Polar Surface Area: 78.8

Additional information on 3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine

Recent Advances in the Study of 3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine (CAS: 1806760-91-7)

3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine (CAS: 1806760-91-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a building block for novel pharmaceuticals, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and characterization of 3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine, emphasizing its unique trifluoromethoxy group, which enhances metabolic stability and bioavailability. The research team employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Their findings suggest that the compound's hydroxyl and trifluoromethoxy groups play a critical role in its interaction with biological targets, such as bacterial enzymes and inflammatory mediators.

In another investigation, researchers at a leading pharmaceutical company evaluated the antimicrobial properties of 3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine against multidrug-resistant bacterial strains. The results, published in Antimicrobial Agents and Chemotherapy (2024), demonstrated significant inhibitory effects on bacterial growth, particularly in Gram-positive pathogens. The study proposed that the compound's mechanism of action involves disruption of cell wall synthesis, making it a promising candidate for further development as an antibiotic.

Additionally, computational modeling studies have provided insights into the compound's potential as a kinase inhibitor. Molecular docking simulations revealed strong binding affinities between 3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine and key kinases involved in cancer progression. These findings, detailed in a recent issue of Bioorganic & Medicinal Chemistry Letters (2024), suggest that the compound could be optimized for targeted cancer therapies, particularly in cases where traditional treatments have failed.

Despite these promising results, challenges remain in the clinical translation of 3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine. Issues such as solubility, toxicity, and large-scale synthesis need to be addressed in future studies. Ongoing research is exploring derivatization strategies to improve the compound's pharmacokinetic profile while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 3-(Trifluoromethoxy)-2,4,6-trihydroxypyridine (CAS: 1806760-91-7) represents a versatile scaffold with broad applications in drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable subject for further investigation. Future research should focus on optimizing its properties and expanding its therapeutic potential across various disease areas.